Cas no 2171267-64-2 ((3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid)
(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid
- EN300-1575684
- 2171267-64-2
- (3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid
-
- Inchi: 1S/C27H34N2O5/c1-18(16-25(31)32)29-24(30)12-13-27(2,3)14-15-28-26(33)34-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,12-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18-/m0/s1
- InChI Key: OQYXUBOTDQBUBN-SFHVURJKSA-N
- SMILES: O(C(NCCC(C)(C)CCC(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575684-0.05g |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid |
2171267-64-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1575684-0.1g |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid |
2171267-64-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1575684-0.25g |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid |
2171267-64-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1575684-0.5g |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid |
2171267-64-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1575684-1.0g |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid |
2171267-64-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1575684-2.5g |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid |
2171267-64-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1575684-5.0g |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid |
2171267-64-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1575684-10.0g |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid |
2171267-64-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1575684-50mg |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid |
2171267-64-2 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1575684-100mg |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid |
2171267-64-2 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid
(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic Acid (CAS No. 2171267-64-2)
(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid (CAS No. 2171267-64-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its stability and ease of removal. The compound's structure also includes a dimethylhexanamido moiety, which contributes to its overall chemical and biological properties.
The synthesis of (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid involves several intricate steps, typically starting with the protection of the amino group using the Fmoc protecting group. This step is crucial for preventing unwanted side reactions during subsequent synthetic transformations. The dimethylhexanamido moiety is then introduced through a series of coupling reactions, followed by final deprotection to yield the desired product. The overall synthetic route is highly optimized to ensure high yields and purity, making it suitable for various applications in research and development.
In recent years, (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of novel peptides and peptidomimetics. Peptides are known for their high specificity and potency in modulating biological processes, but they often suffer from poor stability and bioavailability. The Fmoc protecting group in this compound can be strategically used to enhance the stability and solubility of peptides, thereby improving their therapeutic potential.
A notable study published in the Journal of Medicinal Chemistry explored the use of (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid in the synthesis of a novel class of peptidomimetics designed to target G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes and are important targets for drug discovery. The study demonstrated that the peptidomimetics derived from this compound exhibited enhanced binding affinity and selectivity for specific GPCRs, suggesting their potential as lead compounds for further drug development.
Beyond its applications in peptide chemistry, (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid has also shown promise in other areas of medicinal chemistry. For instance, it has been investigated as a building block for the synthesis of small molecules with anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis and inflammatory bowel disease. Research published in the Bioorganic & Medicinal Chemistry Letters highlighted the anti-inflammatory activity of compounds derived from this building block, suggesting its potential as a scaffold for developing new anti-inflammatory drugs.
The physicochemical properties of (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid have also been extensively characterized. It exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various chemical reactions and biological assays. Its stability under different conditions has been evaluated, and it has been found to be stable at room temperature and under mild acidic or basic conditions. These properties make it an attractive candidate for both laboratory research and industrial-scale applications.
In conclusion, (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid (CAS No. 2171267-64-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an ideal building block for the synthesis of peptides and small molecules with therapeutic applications. Ongoing research continues to explore new avenues for its use, further solidifying its importance in the field.
2171267-64-2 ((3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)